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MeDeMo Technical Support Center

Welcome to the MeDeMo technical support center. This guide provides troubleshooting advice

and frequently asked questions to help researchers, scientists, and drug development
professionals effectively manage and analyze large datasets within the MeDeMo platform.

Frequently Asked Questions (FAQs) &
Troubleshooting

Issue 1: "Out of Memory" Error During Large Dataset
Ingestion

Question: | am encountering an "out of memory" error when trying to load a large genomic
dataset (>100GB) into my MeDeMo project. How can | resolve this?

Answer: This is a common issue when working with datasets that exceed the available RAM of
the processing node. MeDeMo offers a "Chunked Ingestion" mode specifically for this purpose.
Instead of loading the entire file at once, this mode processes the data in smaller, manageable
segments.
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Experimental Protocol: Enabling and Optimizing Chunked Ingestion

Navigate to Data Ingestion: In your MeDeMo project, go to Data > Import Data.
o Select Your File: Choose your large dataset file (e.g., large_genome.vcf.gz).

o Enable Chunked Ingestion: Before starting the import, select the "Enable Chunked Ingestion”
checkbox.

e Set Chunk Size: A new field, "Chunk Size (in MB)," will appear. The optimal size depends on
your available system memory. A general guideline is to set the chunk size to no more than
25% of your available RAM.

e Initiate Import: Click the "Import" button. MeDeMo will now process the file piece by piece,
significantly reducing memory overhead.

Below is a logical workflow for handling data ingestion based on dataset size.
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Caption: Workflow for choosing the correct MeDeMo data ingestion method.
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Performance Comparison: The following table illustrates the performance difference between
Standard and Chunked Ingestion for a 120GB dataset on a machine with 32GB of RAM.

. Memory Usage . Successful
Ingestion Method Time to Complete .
(Peak) Ingestion
Standard Ingestion >32GB N/A Failure
Chunked (1024MB _
~45GB 45 minutes Success
chunks)
Chunked (2048MB )
~8.2GB 32 minutes Success

chunks)

Issue 2: Slow Query Performance on Integrated Multi-
Omics Datasets

Question: My queries on an integrated dataset (genomics, proteomics, transcriptomics) are
taking an excessively long time to return results. How can | speed this up?

Answer: Slow query performance in large, integrated datasets is often due to a lack of data
indexing. MeDeMo's "Smart Indexing" feature can dramatically improve query speeds by
creating optimized pointers to frequently accessed data points, such as gene IDs, protein
accession numbers, or specific genomic coordinates.

Experimental Protocol: Applying Smart Indexing

o Access Dataset Settings: In your MeDeMo project, right-click on your integrated dataset and
select Settings > Performance.

e Open the Indexing Tab: Navigate to the "Smart Indexing" tab.

e Analyze Query Patterns: Click the "Analyze Query Logs" button. MeDeMo will analyze your
recent query history to suggest which data columns (features) are the best candidates for
indexing.

o Select Features to Index: Based on the suggestions, select the key features you query most
often (e.g., gene_symbol, protein_id, chromosome_location).
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o Build Index: Click "Build Index." This process may take some time, but it is a one-time
operation that does not need to be repeated unless the dataset schema changes.

This diagram illustrates the logical flow of how MeDeMo's query engine processes a request.
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Caption: MeDeMo's internal logic for processing user queries.

Quantitative Impact of Indexing: Here is a comparison of query times on a 500 million record
integrated dataset before and after indexing the gene_symbol feature.

Time Before ) . ]
Query Type . Time After Indexing Performance Gain
Indexing

SELECT * WHERE
gene_symbol = "TP53'

15 minutes 3 seconds ~300x

COUNT records
WHERE expression > 25 minutes 25 minutes 1x (No change)
0.8

JOIN with another )
40 minutes 45 seconds ~53x
table on gene_symbol

Note: Queries on non-indexed columns will not see a performance benefit.

Issue 3: Distributed Processing Job Fails with "Node
Communication Error"

Question: I am running a distributed machine learning job on a large dataset, but it fails with a
"Node Communication Error." What does this mean and how can | fix it?

Answer: A "Node Communication Error" in a distributed computing context typically indicates
that the worker nodes in the MeDeMo cluster are unable to communicate with each other or
with the master node. This can be caused by network configuration issues, firewall restrictions,

or resource exhaustion on a worker node.
Troubleshooting Steps: Diagnosing Communication Failure

o Check Cluster Health: Navigate to the Compute > Cluster Management dashboard in
MeDeMo. Check the status of all nodes. Any node not showing a "Healthy" or "Ready" status

is a point of concern.
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o Review Network Policies: Ensure that the network policies and firewalls for your MeDeMo
environment allow TCP/UDP traffic on the ports used for cluster communication (default
ports are 8786 and 8787). Consult your IT department if you are unsure about these settings.

» Inspect Node Logs: Access the logs for the failed job. MeDeMo provides logs for both the
master and individual worker nodes. Look for timeout messages or "connection refused"
errors, which can help pinpoint the problematic node.

e Resource Monitoring: Use the Cluster Management dashboard to view the CPU and Memory
utilization for each node. A node that is consistently at 100% utilization may become
unresponsive, leading to communication failures. If this is the case, consider adding more
nodes to your cluster or using a node type with more resources.

The following diagram outlines the troubleshooting sequence.
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Caption: Troubleshooting steps for distributed job failures in MeDeMo.
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» To cite this document: BenchChem. [Dealing with large datasets in MeDeMo]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202298/docs#dealing-with-large-datasets-in-
medemo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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